(3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It may also act as a modulator of neurotransmitter systems in the brain, which could explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. It has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol in lab experiments is its potent activity against cancer cells and potential therapeutic effects in neurological disorders. However, its limited solubility in aqueous solutions and potential toxicity at high doses may pose challenges in experimental design.
Future Directions
There are several future directions for the study of (3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol. One area of interest is the development of novel anticancer drugs based on this compound. Further studies are also needed to fully understand its mechanism of action and potential therapeutic effects in neurological disorders. Additionally, the synthesis of analogs with improved solubility and reduced toxicity could lead to the development of more effective drugs.
Synthesis Methods
The synthesis method for (3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol involves the reaction of 4-bromobenzaldehyde with difluoromethyl glycinate followed by the addition of pyrrolidine and reduction with sodium borohydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
(3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol has been extensively studied for its potential applications in various fields including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit potent activity against several cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(3S)-1-[2-(4-bromophenyl)-3,3-difluoro-2-hydroxypropyl]pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrF2NO2/c14-10-3-1-9(2-4-10)13(19,12(15)16)8-17-6-5-11(18)7-17/h1-4,11-12,18-19H,5-8H2/t11-,13?/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULMUWZUOJHGCTQ-AMGKYWFPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)CC(C2=CC=C(C=C2)Br)(C(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1O)CC(C2=CC=C(C=C2)Br)(C(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.